Cas no 114366-16-4 ([(piperidin-2-yl)methyl](propan-2-yl)amine)

• Product Name: [(piperidin-2-yl)methyl](propan-2-yl)amine
• CAS No: 114366-16-4
• MF: C₉H₂₀N₂
• MW: 156.268502235413
• CID: 822027
• Update Time: 2025-05-30

[(piperidin-2-yl)methyl](propan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• N-(Piperidin-2-ylmethyl)propan-2-amine
• Isopropyl-piperidin-2-ylmethyl-amine
• 2-(N-isopropylaminomethyl)piperidine
• 2-Isopropylaminomethyl-piperidin
• AK-53498
• AM90691
• HT1029
• Isopropyl piperidin-2-ylmethylamine
• KB-52914
• SureCN4374622
• N-(1-METHYLETHYL)-2-PIPERIDINEMETHANAMINE
• [(piperidin-2-yl)methyl](propan-2-yl)amine

• Inchi： 1S/C9H20N2/c1-8(2)11-7-9-5-3-4-6-10-9/h8-11H,3-7H2,1-2H3
• InChI Key： PKNXDWVJVJUYCR-UHFFFAOYSA-N
• SMILES： N1CCCCC1CNC(C)C

Computed Properties

• Exact Mass: 156.1628

Experimental Properties

• Density: 0.857
• Boiling Point: 206 ºC
• Flash Point: 75 ºC
• PSA: 24.06

Additional information on [(piperidin-2-yl)methyl](propan-2-yl)amine

Recent Advances in the Study of 114366-16-4 and [(piperidin-2-yl)methyl](propan-2-yl)amine: A Comprehensive Research Brief

The chemical compound 114366-16-4, along with its derivative [(piperidin-2-yl)methyl](propan-2-yl)amine, has garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are of particular interest due to their potential applications in drug discovery and development, particularly in the modulation of central nervous system (CNS) targets. This research brief aims to provide an up-to-date overview of the latest findings related to these compounds, focusing on their synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of 114366-16-4 as a key intermediate in the synthesis of pharmacologically active molecules. Its structural features, including the piperidine moiety, make it a versatile scaffold for the development of novel therapeutic agents. The derivative [(piperidin-2-yl)methyl](propan-2-yl)amine, in particular, has been investigated for its ability to interact with various neurotransmitter receptors, including those involved in dopamine and serotonin signaling pathways. These interactions suggest potential applications in the treatment of neurological and psychiatric disorders.

One of the most notable advancements in this area is the development of efficient synthetic routes for 114366-16-4 and its derivatives. Recent publications have described optimized protocols that improve yield and purity, thereby facilitating further pharmacological evaluation. For example, a 2023 study published in the Journal of Medicinal Chemistry demonstrated a novel catalytic method for the asymmetric synthesis of [(piperidin-2-yl)methyl](propan-2-yl)amine, which could significantly reduce production costs and enhance scalability for industrial applications.

In terms of biological activity, preclinical studies have shown that [(piperidin-2-yl)methyl](propan-2-yl)amine exhibits promising binding affinity for specific GPCRs (G-protein coupled receptors) implicated in mood regulation and cognitive function. These findings have spurred further investigation into its potential as a lead compound for the development of next-generation antidepressants and anxiolytics. Additionally, preliminary data suggest that this compound may have neuroprotective properties, opening new avenues for research in neurodegenerative diseases such as Alzheimer's and Parkinson's.

Despite these promising developments, challenges remain in the clinical translation of these compounds. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through rigorous pharmacokinetic and toxicological studies. Recent efforts have focused on structural modifications to enhance the drug-like properties of [(piperidin-2-yl)methyl](propan-2-yl)amine, with some success in improving its metabolic half-life and reducing toxicity in animal models.

In conclusion, the ongoing research on 114366-16-4 and [(piperidin-2-yl)methyl](propan-2-yl)amine underscores their potential as valuable tools in drug discovery. The latest studies highlight both the opportunities and challenges associated with these compounds, emphasizing the need for continued innovation in synthetic chemistry and pharmacological evaluation. As the field progresses, these compounds may pave the way for novel therapeutic interventions in CNS disorders, offering hope for patients with limited treatment options.